Cas no 498-60-2 (3-Furaldehyde)

3-Furaldehyde Properties

Names and Identifiers

• Furan-3-carbaldehyde
• BETA-FURFURAL
• FURAN-3-CARBOXALDEHYDE
• 3-FURANCARBOXALDEHYDE
• 3-FURFURAL
• 3-FURAN ALDEHYDE
• 3-FURALDEHYDE
• 3FCHO
• 3-Formylfuran
• AZVSIHIBYRHSLB-UHFFFAOYSA-N
• POB632X444
• 3furaldehyde
• 3-furancarbaldehyde
• PubChem6948
• AMOT0244
• SBB004385
• TRA0088950
• AM85794
• AJ-3
• DTXSID40198076
• SB60959
• MFCD00010424
• S-(4-CHLOROBENZYL)ISOTHIOURONIUMCHLORIDE
• W-202882
• CHEMBL2228160
• STR02022
• 498-60-2
• 3-Furancarboxaldehyde, >=97%
• UNII-POB632X444
• Z1065630348
• BP-20266
• F0354
• EN300-66749
• F2191-0143
• HY-76224
• CHEBI:87609
• InChI=1/C5H4O2/c6-3-5-1-2-7-4-5/h1-4
• FT-0615760
• AKOS000289061
• CS-M0782
• SY013826
• GEO-01440
• BDBM50486228
• Q27159772
• doi:10.14272/AZVSIHIBYRHSLB-UHFFFAOYSA-N.1
• 3furancarboxaldehyde
• DTXCID70120567
• DB-002732
• +Expand

• MDL： MFCD00010424
• InChIKey： AZVSIHIBYRHSLB-UHFFFAOYSA-N
• Inchi： 1S/C5H4O2/c6-3-5-1-2-7-4-5/h1-4H
• SMILES： O1C([H])=C([H])C(C([H])=O)=C1[H]
• BRN： 105852

Computed Properties

• Exact Mass: 96.02110
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 96.021129
• Heavy Atom Count: 7
• Complexity: 70.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 30.2

Experimental Properties

• LogP: 1.09210
• PSA: 30.21000
• Refractive Index: n20/D 1.493(lit.)
• Water Partition Coefficient: Soluble in water, benzene, chloroform, alcohol and ether.
• Boiling Point: 144 °C/732 mmHg(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• FEMA: 3737
• Color/Form: Liquid
• Solubility: dissolve in water
• Sensitiveness: Air & Light Sensitive
• Density: 1.111 g/mL at 25 °C(lit.)

3-Furaldehyde Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36-S45-S36/37-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1989 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3
• FLUKA BRAND F CODES：8-10

3-Furaldehyde Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone